(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol

• IUPAC Name: (1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol
• InChI: InChI=1S/C12H16N4O3/c13-6-10(17)12(19)11(18)9-7-14-16(15-9)8-4-2-1-3-5-8/h1-5,7,10-12,17-19H,6,13H2/t10-,11-,12+/m1/s1
• InChI Key: RFLWNLAGEPXFTL-UTUOFQBUSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)C(C(C(CN)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)N2N=CC(=N2)[C@H]([C@H]([C@@H](CN)O)O)O
• Molecular Formula: C12H16N4O3
• Molecular Weight: 264.28 g/mol

Description

(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol, also known as PBT-1, is a small molecule drug that has shown potential in treating various diseases.

Scientific Research Applications

Synthetic Methodologies and Intermediate Applications

• Research has detailed the synthesis of structurally related compounds, emphasizing their utility as intermediates in the production of pharmacologically relevant molecules. For example, the synthesis of enantiomers of calcium channel blockers demonstrates the role of similar compounds in synthesizing medically significant agents (Gilmore et al., 1996). This suggests potential for "(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol" in synthesizing novel therapeutic agents.

Biological Activity Studies

• The creation and analysis of bis-1,2,4-triazole derivatives indicate the exploration of such compounds for biological activities (Bekircan & Bektaş, 2006). This could imply potential research avenues in examining the biological or pharmacological activities of the specified triazole compound.

Catalytic Applications and Material Science

• Investigations into the catalytic and material science applications of related compounds, such as the use of specific polymers for reversible optical storage or the synthesis of complex molecular structures for materials science applications, suggest another potential research application area (Meng et al., 1996). This indicates that compounds with similar structures could be investigated for their physical properties or as components in advanced material science projects.

Chemical Modification and Functionalization

• The functional modification of polymers through reactions with amine compounds showcases a research direction into the chemical modification of compounds for enhanced properties or functionalities (Aly & El-Mohdy, 2015). This might hint at the potential for "(1R,2S,3R)-4-amino-1-(2-phenyltriazol-4-yl)butane-1,2,3-triol" to undergo chemical modifications for specific applications or property enhancements.